Cas no 55817-78-2 (2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile)

• Product Name: 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
• CAS No: 55817-78-2
• MF: C₁₅H₁₅N₃
• MW: 237.299702882767
• CID: 350683
• PubChem ID: 13012177
• Update Time: 2025-11-02

2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 2-amino-4,5,6,7-tetrahydro-1-phenyl-
• 2-amino-1-phenyl-4,5,6,7-tetrahydroindole-3-carbonitrile
• CCG-279983
• 2-amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile
• AKOS034243521
• SCHEMBL7076930
• DTXSID50515119
• EN300-35983
• 55817-78-2
• 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

• Inchi： 1S/C15H15N3/c16-10-13-12-8-4-5-9-14(12)18(15(13)17)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9,17H2
• InChI Key： KUEYFNWTDKAKGP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C#N)C2CCCCC1=2)N

Computed Properties

• Exact Mass: 237.12675
• Monoisotopic Mass: 237.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile

Comprehensive Overview of 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (CAS No. 55817-78-2)

2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile, with the CAS number 55817-78-2, is a heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the indole family, known for its diverse biological activities and applications in drug discovery. The presence of both amino and carbonitrile functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for indole derivatives like 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile has surged due to their role in developing novel pharmaceuticals. The compound's unique structure allows it to interact with various biological targets, making it a subject of interest in cancer research and neurodegenerative disease studies. For instance, its tetrahydroindole core is analogous to several FDA-approved drugs, highlighting its relevance in modern medicinal chemistry.

One of the most frequently asked questions about CAS 55817-78-2 is its synthetic route. The compound is typically prepared through multicomponent reactions (MCRs), which are efficient and environmentally friendly. These methods align with the growing trend of green chemistry, a hot topic among researchers aiming to reduce waste and improve sustainability. Additionally, its carbonitrile group offers opportunities for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening (HTS).

The pharmacological potential of 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile is another area of intense exploration. Preliminary studies suggest it may exhibit antioxidant and anti-inflammatory properties, which are critical in treating chronic diseases. Its indole scaffold is also being investigated for its role in modulating G-protein-coupled receptors (GPCRs), a key target in drug development. These findings have sparked discussions in online forums and academic circles, with many researchers sharing insights on optimizing its bioactivity.

From an industrial perspective, CAS 55817-78-2 is valued for its scalability and compatibility with continuous flow chemistry, a technique gaining traction in pharmaceutical manufacturing. This aligns with the industry's shift toward automation and process intensification, topics frequently searched by professionals in the field. The compound's stability under various conditions further enhances its appeal for large-scale production.

In summary, 2-Amino-1-phenyl-4,5,6,7-tetrahydro-1H-indole-3-carbonitrile (55817-78-2) is a multifaceted compound with broad applications in drug discovery and organic synthesis. Its structural features and biological relevance make it a focal point for researchers addressing contemporary challenges in healthcare and sustainable chemistry. As interest in indole-based therapeutics continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.